N-(2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide
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Description
N-(2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C16H22N4OS and its molecular weight is 318.44. The purity is usually 95%.
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Scientific Research Applications
Novel Synthesis and Antimicrobial Screening
A series of novel compounds, including those with structures related to the azetidinone and pyrazole moieties, have been synthesized. These compounds have been screened for antimicrobial activities, with some showing excellent antibacterial and antifungal properties. This underscores the potential of such compounds in the development of new antimicrobial agents (Ayyash & Habeeb, 2019).
Antioxidant Activity Evaluation
Derivatives designed by pairing heterocycles with thiophene have shown significant antioxidant activities. This includes the evaluation against ABTS radicals, with some candidates displaying higher antioxidant activity than ascorbic acid. Such findings are promising for medicinal chemistry, especially in the search for superior antioxidant compounds (Aziz et al., 2021).
Novel Transformations in Thiophene Synthesis
Research into novel transformations of amino and carbonyl/nitrile groups within thiophenes has led to the synthesis of new thienopyrimidines and thieno[3,2-e][1,2,3]triazolo[1,5-a]pyrimidines. These transformations expand the toolkit available for synthesizing complex heterocyclic structures, potentially useful in various pharmaceutical applications (Pokhodylo et al., 2010).
Synthesis and Biological Evaluation of Azetidinones
Azetidinones derived from isonicotinyl hydrazone have been synthesized and evaluated for their potential antidepressant and nootropic activities. This highlights the role of the azetidinone skeleton in central nervous system (CNS) active agents and opens avenues for developing new therapeutic agents (Thomas et al., 2016).
Green Synthesis Approaches
Adoption of 1,3-dipolar cycloaddition methodology for synthesizing thiophenyl pyrazoles and isoxazoles represents a green chemistry approach to heterocyclic synthesis. This method not only emphasizes the importance of eco-friendly synthetic routes but also highlights the antimicrobial potential of the synthesized compounds (Sowmya et al., 2018).
properties
IUPAC Name |
N-[2-(azetidin-1-yl)-2-thiophen-3-ylethyl]-1,3,5-trimethylpyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N4OS/c1-11-15(12(2)19(3)18-11)16(21)17-9-14(20-6-4-7-20)13-5-8-22-10-13/h5,8,10,14H,4,6-7,9H2,1-3H3,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWVWLBPXKZPSQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)C)C(=O)NCC(C2=CSC=C2)N3CCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.